2-[(4-oxo-3-propyl-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide

• IUPAC Name: 2-[(4-oxo-3-propyl-[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C24H25N3O3S/c1-5-10-27-23(29)22-21(17-8-6-7-9-18(17)30-22)26-24(27)31-13-19(28)25-20-15(3)11-14(2)12-16(20)4/h6-9,11-12H,5,10,13H2,1-4H3,(H,25,28)
• InChI Key: OUSSAZLJFRLDRP-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=C(C3=CC=CC=C3O2)N=C1SCC(=O)NC4=C(C=C(C=C4C)C)C
• Molecular Formula: C24H25N3O3S
• Molecular Weight: 435.5 g/mol
• CAS No.: 899756-12-8

Description

2-[(4-oxo-3-propyl-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide is a useful research compound. Its molecular formula is C24H25N3O3S and its molecular weight is 435.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structures and Synthesis

Research on similar structures highlights the crystallographic analysis of sulfanyl acetamides, demonstrating their folded conformation and providing a foundation for understanding the structural characteristics of related compounds (S. Subasri et al., 2017). Another study elaborates on the synthesis and characterization of benzofuro[3,2-d]pyrimidine derivatives, showcasing the versatility of these scaffolds in generating diverse molecules (Hong-Mei Wang et al., 2019).

Antifolate and Antitumor Activity

Several studies have focused on the antifolate and antitumor activities of pyrimidine derivatives, highlighting their potential as dual inhibitors of TS and DHFR. These compounds demonstrate varying degrees of potency against human TS and DHFR, suggesting their therapeutic potential in cancer treatment (A. Gangjee et al., 2008). The synthesis of classical and nonclassical analogs of these compounds further emphasizes their role as potential antitumor agents and DHFR inhibitors, revealing insights into the structural features important for their biological activities (A. Gangjee et al., 2007).

Molecular Docking and Quantum Chemical Insights

Research also delves into the molecular docking and quantum chemical analysis of similar compounds, investigating their binding interactions with proteins and their potential as antiviral agents, particularly against SARS-CoV-2. These studies provide a computational perspective on the drug-likeness and pharmacokinetic properties of pyrimidine derivatives, suggesting their utility in developing novel therapeutics (S. Mary et al., 2020).